Cas no 168558-23-4 (3-ethyl-2,2-difluoro-3-hydroxypentanoic acid)

• Product Name: 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid
• CAS No: 168558-23-4
• Molecular Formula: C₇H₁₂O₃F₂
• Molecular Weight: 182.165
• CID: 2924835
• PubChem ID: 10487667

3-ethyl-2,2-difluoro-3-hydroxypentanoic acid Properties

Names and Identifiers

• 3-ethyl-2,2-difluoro-3-hydroxypentanoic acid
• 168558-23-4
• SCHEMBL24361173
• EN300-1599441
• AKOS011686859
• CS-0296441

• InChIKey： IIQPZOQRDNTDAH-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12F2O3/c1-3-6(12,4-2)7(8,9)5(10)11/h12H,3-4H2,1-2H3,(H,10,11)

Computed Properties

• Exact Mass: 182.07545056Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 182.07545056Da
• Heavy Atom Count: 12
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids